2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine

• Molecular Formula: C14H12BrClN2
• Molecular Weight: 323.61 g/mol
• IUPAC Name: 2-(4-bromophenyl)-4-chloro-6-cyclobutylpyrimidine
• InChI: InChI=1S/C14H12BrClN2/c15-11-6-4-10(5-7-11)14-17-12(8-13(16)18-14)9-2-1-3-9/h4-9H,1-3H2
• InChI Key: WLTYSNZJPMEJMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC(=N2)C3=CC=C(C=C3)Br)Cl

Description

2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine is a halogenated pyrimidine derivative characterized by a bromine-substituted phenyl ring at position 2, a chlorine atom at position 4, and a cyclobutyl group at position 6 of the pyrimidine core. Pyrimidines are heterocyclic aromatic compounds with broad applications in medicinal chemistry, agrochemicals, and materials science due to their ability to engage in hydrogen bonding and π-π interactions. The bromine atom enhances electrophilic substitution reactivity, while the cyclobutyl group introduces steric constraints that may influence molecular packing in crystalline states or binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions often include the use of a base such as potassium carbonate, a solvent like toluene, and a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted pyrimidines, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its anti-cancer and anti-inflammatory properties.

Materials Science: The compound is explored for its use in organic electronics and as a building block for advanced materials.

Biological Studies: It is used in biochemical assays to study enzyme interactions and cellular pathways.

Mechanism of Action

The mechanism by which 2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and affecting cellular pathways. For instance, it may inhibit certain kinases involved in cell proliferation, making it a candidate for anti-cancer therapies .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Binding

• Bromophenyl Position : The target compound’s 4-bromophenyl group at position 2 contrasts with 4-(3-Bromophenyl)-6-chloro-2-cyclopropylpyrimidine (position 4 bromophenyl in ), which alters electronic effects (para vs. meta substitution) and steric interactions with adjacent groups.
• Cycloalkyl Groups: Cyclobutyl (target compound) vs. cyclopropyl () or cyclohexylamino () substituents influence conformational flexibility. Cyclopropyl’s higher ring strain may increase reactivity, whereas cyclobutyl’s larger size could improve hydrophobic interactions.

Implications for Crystallography and Molecular Packing

While direct crystallographic data for the target compound are unavailable, tools like SHELX and ORTEP-III are widely used for small-molecule crystallography. Hydrogen-bonding patterns, as discussed in Etter’s graph set analysis , suggest that amino groups (e.g., in ) facilitate stronger intermolecular interactions compared to non-polar cyclobutyl or methyl groups.

Biological Activity

2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the realms of antimicrobial and anticancer research. This compound's unique structural features contribute to its interaction with various biological targets, making it a candidate for further pharmacological exploration.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with a bromophenyl group and a cyclobutyl moiety, which influences its chemical reactivity and biological interactions. The presence of chlorine adds to its unique properties, potentially enhancing its binding affinity to specific targets.

Antimicrobial Activity

Research indicates that compounds similar to 2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine exhibit significant antimicrobial properties. For example, certain pyrimidine derivatives have been tested against various bacterial strains, demonstrating notable activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial lipid biosynthesis or interference with nucleic acid metabolism .

Anticancer Activity

In vitro studies have shown that pyrimidine derivatives can inhibit the proliferation of cancer cell lines. For instance, compounds structurally related to 2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine have been evaluated using the Sulforhodamine B (SRB) assay against human breast adenocarcinoma (MCF7) cells, indicating promising anticancer activity . The specific pathways affected include apoptosis induction and cell cycle arrest, which are critical for cancer treatment strategies.

Comparative Analysis with Related Compounds

The biological activity of 2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine can be compared to other pyrimidine derivatives:

Compound Name	Antimicrobial Activity	Anticancer Activity	Mechanism of Action
2-Amino-4-chloro-6-methylpyrimidine	Moderate	Low	Nucleic acid synthesis inhibition
2-Amino-4-chloro-6-cyclopropylpyrimidine	High	Moderate	Protein interaction modulation
2-(4-Bromophenyl)-4-chloro-6-cyclobutylpyrimidine	High	High	Nucleic acid/protein binding

Case Studies

A notable study evaluated the effects of various pyrimidine derivatives on cell lines. The results indicated that those with halogen substitutions (like bromine and chlorine) exhibited enhanced activity against cancer cell lines compared to their unsubstituted counterparts. Additionally, molecular docking studies suggested that these compounds could effectively bind to target proteins involved in cancer progression .